Cas no 2227872-00-4 ((3S)-3-(3-ethyloxetan-3-yl)-3-hydroxypropanoic acid)

• Product Name: (3S)-3-(3-ethyloxetan-3-yl)-3-hydroxypropanoic acid
• CAS No: 2227872-00-4
• MF: C₈H₁₄O₄
• MW: 174.194363117218
• CID: 5834754
• PubChem ID: 165765064
• Update Time: 2025-05-25

(3S)-3-(3-ethyloxetan-3-yl)-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-(3-ethyloxetan-3-yl)-3-hydroxypropanoic acid
• EN300-2001107
• 2227872-00-4

• Inchi： 1S/C8H14O4/c1-2-8(4-12-5-8)6(9)3-7(10)11/h6,9H,2-5H2,1H3,(H,10,11)/t6-/m0/s1
• InChI Key： GFLYOZFBGWONBX-LURJTMIESA-N
• SMILES： O1CC(CC)([C@H](CC(=O)O)O)C1

Computed Properties

• Exact Mass: 174.08920892g/mol
• Monoisotopic Mass: 174.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 66.8Ų

Additional information on (3S)-3-(3-ethyloxetan-3-yl)-3-hydroxypropanoic acid

Introduction to (3S)-3-(3-ethyloxetan-3-yl)-3-hydroxypropanoic Acid (CAS No. 2227872-00-4)

(3S)-3-(3-ethyloxetan-3-yl)-3-hydroxypropanoic acid, identified by the CAS number 2227872-00-4, is a compound of significant interest in the field of chemical and biomedical research. This molecule, characterized by its unique structural features, has garnered attention due to its potential applications in drug development and synthetic chemistry. The presence of an ethyloxetane moiety and a hydroxypropanoic acid backbone suggests a versatile reactivity that could be exploited in various biochemical pathways.

The< strong>ethyloxetane group is a strained three-membered ring that often serves as a key structural element in the design of bioactive molecules. Its strained nature can enhance the reactivity of adjacent functional groups, making it a valuable component in medicinal chemistry. In contrast, the< strong>hydroxypropanoic acid moiety introduces both acidic and hydrophilic properties, which can influence solubility and interactions with biological targets. Together, these features make (3S)-3-(3-ethyloxetan-3-yl)-3-hydroxypropanoic acid a promising candidate for further investigation.

Recent advancements in synthetic chemistry have enabled the efficient preparation of this compound, opening up new avenues for its study. The stereochemistry at the chiral center, specifically the (3S) configuration, is crucial for its biological activity. This configuration has been shown to influence binding affinity and metabolic stability, making it a critical factor in drug design. Researchers have been exploring methods to optimize the synthesis of this compound while maintaining high enantiomeric purity.

In the realm of biomedical research, (3S)-3-(3-ethyloxetan-3-yl)-3-hydroxypropanoic acid has shown potential as a precursor for more complex molecules. Its structural framework can be modified to create novel pharmacophores that target specific biological pathways. For instance, derivatives of this compound have been investigated for their anti-inflammatory and analgesic properties. The< strong>hydroxypropanoic acid group provides a site for further functionalization, allowing chemists to tailor the molecule for specific therapeutic applications.

The< strong>ethyloxetane moiety also presents opportunities for innovative synthetic strategies. Its strained ring can undergo ring-opening reactions under appropriate conditions, leading to the formation of linear alcohols or carboxylic acids. This reactivity has been exploited in the development of novel synthetic routes to complex organic molecules. Additionally, the stability of the< strong>ethyloxetane group under various conditions makes it a useful intermediate in multi-step syntheses.

The study of (3S)-3-(3-ethyloxetan-3-yl)-3-hydroxypropanoic acid also contributes to our understanding of molecular recognition processes. The interplay between steric hindrance and electronic effects in this compound provides insights into how molecules interact with biological targets. These insights are invaluable for designing drugs with improved efficacy and reduced side effects. Computational modeling and experimental studies have been employed to elucidate the binding mechanisms of this compound with potential therapeutic targets.

The synthesis and characterization of (3S)-3-(3-ethyloxetan-3-yl)-3-hydroxypropanoic acid have also highlighted the importance of green chemistry principles in modern drug development. Researchers are increasingly focusing on sustainable synthetic methods that minimize waste and reduce environmental impact. Techniques such as catalytic asymmetric synthesis have been particularly effective in producing enantiomerically pure compounds like this one efficiently.

In conclusion, (3S)-3-(3-ethyloxetan-3-yl)-3-hydroxypropanoic acid (CAS No. 2227872-00-4) is a fascinating molecule with significant potential in both synthetic chemistry and biomedical research. Its unique structural features, including the< strong>ethyloxetane and< strong>hydroxypropanoic acid moieties, make it a versatile building block for more complex pharmacological agents. Continued investigation into this compound will likely yield valuable insights into molecular interactions and novel therapeutic strategies.